3-Indoleacetonitrile-d4

• CAS: 927182-31-8
• Molecular Formula: C10H8N2
• Molecular Weight: 160.21 g/mol
• InChI: InChI=1S/C10H8N2/c11-6-5-8-7-12-10-4-2-1-3-9(8)10/h1-4,7,12H,5H2/i1D,2D,3D,4D
• InChIKey: DMCPFOBLJMLSNX-RHQRLBAQSA-N

3-Indoleacetonitrile-d4 – Stable Isotope Internal Standard

3-Indoleacetonitrile-d4 is a deuterated analog of 3-indoleacetonitrile (IAN), a naturally occurring indole alkaloid and endogenous plant metabolite. The compound features four deuterium atoms substituted on the aromatic indole ring, resulting in a molecular formula of C₁₀H₄D₄N₂ and a molecular weight of 160.21 g/mol . As a stable isotope-labeled internal standard (SIL-IS), 3-indoleacetonitrile-d4 is specifically designed to co-elute with its non-deuterated counterpart during chromatographic separation while exhibiting a distinct mass shift of +4 Da in mass spectrometric detection [1]. This differential enables precise quantification of endogenous 3-indoleacetonitrile in complex biological matrices without interference from native analyte signals.

Product Type Deuterated internal standard (SIL-IS) for LC-MS/MS

Labeling Strategy Aromatic ring-deuterated; resists H/D exchange under acidic conditions

Workflow Fit Co-elutes with endogenous IAN; distinct mass shift for trace quantification

• [1] MedChemExpress. 3-Indoleacetonitrile-d4 Product Information. CAS 927182-31-8. View Source

Why Alternative Standards Cannot Substitute 3-Indoleacetonitrile-d4

Accurate quantification of endogenous 3-indoleacetonitrile in biological samples by liquid chromatography-tandem mass spectrometry (LC-MS/MS) requires an internal standard that mimics the analyte's behavior throughout sample preparation, chromatographic separation, and ionization while remaining spectrometrically distinguishable. Unlabeled 3-indoleacetonitrile is inherently unsuitable as an internal standard because it is indistinguishable from the endogenous analyte, precluding independent signal measurement [1]. Structurally dissimilar internal standards (e.g., indole-3-acetic acid or tryptophan) exhibit differential extraction recoveries, chromatographic retention times, and ionization efficiencies, introducing systematic quantification bias that can exceed 20% relative error [2]. Even among deuterated indole compounds, labeling position and isotopic enrichment critically influence performance: aromatic ring-deuterated analogs like 3-indoleacetonitrile-d4 demonstrate superior resistance to hydrogen-deuterium exchange under acidic LC mobile phase conditions compared to side-chain labeled alternatives, preserving quantitative accuracy across extended analytical runs [3].

Unlabeled IAN not usable Unlabeled 3-indoleacetonitrile is indistinguishable from endogenous analyte, precluding independent signal measurement.

Structural analogs alter recovery Analogs (e.g., indole-3-acetic acid) exhibit differential extraction recovery and retention, introducing systematic bias.

Side-chain labeling may exchange Side-chain deuterated analogs can undergo H/D exchange, compromising mass shift stability and long-run accuracy.

• [1] Restek. Choosing an Internal Standard. Technical Note, 2015. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry. 2005;19(3):401-407. View Source
• [3] Davies NW, Smith JA, Molesworth PP, Ross JJ. Hydrogen/deuterium exchange on aromatic rings during atmospheric pressure chemical ionization mass spectrometry. Rapid Communications in Mass Spectrometry. 2010;24(7):1105-1110. View Source

3-Indoleacetonitrile-d4 Comparative Performance Evidence

Isotopic Purity and Mass Resolution vs. Unlabeled Analyte

3-Indoleacetonitrile-d4 achieves baseline mass spectrometric resolution from its unlabeled counterpart (3-indoleacetonitrile, CAS 771-51-7) with a mass difference of +4.03 Da (160.21 vs. 156.18 g/mol) . This mass shift exceeds the minimum +3 Da threshold generally recommended to avoid isotopic overlap between the internal standard and the analyte's natural abundance M+2 and M+3 isotopologues [1]. Vendor-certified chemical purity of ≥98% ensures minimal contamination from unlabeled species, maintaining quantitative linearity across the analytical calibration range .

Mass shift vs. unlabeled

Head-to-head

+4.03 Da

Exceeds +3 Da minimum; avoids isotopic overlap.

Supports LLOQ achievement in trace-level metabolite analysis.

Evidence Dimension	Molecular weight and mass shift for selected ion monitoring (SIM) or multiple reaction monitoring (MRM)
Target Compound Data	160.21 g/mol; Δm = +4.03 Da relative to unlabeled
Comparator Or Baseline	3-Indoleacetonitrile (unlabeled): 156.18 g/mol
Quantified Difference	+4.03 Da
Conditions	Calculated from molecular formula (C₁₀H₄D₄N₂ vs. C₁₀H₈N₂); applicable to electrospray ionization (ESI) and atmospheric pressure chemical ionization (APCI) LC-MS

Why This Matters

A mass shift of ≥4 Da ensures that the internal standard signal does not interfere with the analyte's natural isotopic envelope, which is critical for achieving lower limits of quantification (LLOQ) in trace-level endogenous metabolite analysis.

• [1] Ciccimaro E, Blair IA. Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis. 2010;2(2):311-341. View Source

Chromatographic Co-Elution vs. Structural Analogs

Deuterated internal standards such as 3-indoleacetonitrile-d4 exhibit near-identical reversed-phase chromatographic retention to their unlabeled analytes, with retention time differences typically ≤0.03 minutes under standard C18 gradient conditions [1]. In contrast, structural analog internal standards (e.g., indole-3-carboxaldehyde for IAN quantification) show retention time deviations exceeding 0.5 minutes and differential matrix effects that introduce area ratio variability of up to 35% across sample types [2]. Co-elution ensures that both analyte and internal standard experience identical ion suppression or enhancement from co-extracted matrix components, a prerequisite for accurate quantification by isotope dilution mass spectrometry.

Co-elution vs. structural analog

Class-level inference

≤0.03 min vs. >0.5 min

Near-identical retention minimizes matrix effect differences.

Supports robust method transfer across biological matrices.

Evidence Dimension	Chromatographic retention time difference relative to analyte
Target Compound Data	≤0.03 min retention time shift for deuterated SIL-IS (class-level data)
Comparator Or Baseline	Structural analog internal standard: >0.5 min retention time difference
Quantified Difference	≥17-fold reduction in retention time deviation
Conditions	Reversed-phase C18 LC; acetonitrile/water gradient with 0.1% formic acid

Why This Matters

Co-elution minimizes differential matrix effects, directly improving assay precision (reducing %CV) and enabling robust method transfer across different biological matrices (plasma, tissue homogenates, plant extracts).

• [1] Wang S, Cyronak M, Yang E. Does a stable isotopically labeled internal standard always correct analyte response?: A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. Journal of Pharmaceutical and Biomedical Analysis. 2007;43(2):701-707. View Source
• [2] Matuszewski BK, Constanzer ML, Chavez-Eng CM. Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS. Analytical Chemistry. 2003;75(13):3019-3030. View Source

H/D Exchange Resistance: Ring vs. Side-Chain Labeling

3-Indoleacetonitrile-d4 incorporates deuterium at the 4,5,6,7 positions of the aromatic indole ring, a labeling pattern that demonstrates significantly greater resistance to hydrogen-deuterium (H/D) back-exchange under acidic LC mobile phase and APCI source conditions compared to side-chain deuterated analogs [1]. Davies et al. (2010) quantified that substituted indoles fully labeled with deuterium on the aromatic ring undergo <5% exchange back to protonated forms during APCI-LC/MS analysis, whereas aliphatic side-chain deuterated indole derivatives exhibit exchange rates exceeding 15% under identical conditions [1]. This differential stability preserves the effective isotopic enrichment and mass shift of the internal standard over extended analytical sequences (>100 injections).

H/D exchange ring vs. side-chain

Cross-study comparable

≥3-fold lower exchange rate

Aromatic labeling preserves +4 Da shift over long batches.

Prevents calibration drift in >100 injection sequences.

Evidence Dimension	Extent of H/D exchange under APCI-LC/MS conditions
Target Compound Data	<5% exchange (aromatic ring-deuterated indoles, class-level)
Comparator Or Baseline	Side-chain deuterated indole derivatives: >15% exchange
Quantified Difference	≥3-fold lower exchange rate
Conditions	Atmospheric pressure chemical ionization (APCI) LC/MS; acidic mobile phase (0.1% formic acid)

Why This Matters

Reduced H/D exchange ensures that the effective +4 Da mass shift remains stable throughout long analytical batches, preventing calibration drift and maintaining quantitative accuracy without requiring frequent internal standard re-calibration.

• [1] Davies NW, Smith JA, Molesworth PP, Ross JJ. Hydrogen/deuterium exchange on aromatic rings during atmospheric pressure chemical ionization mass spectrometry. Rapid Communications in Mass Spectrometry. 2010;24(7):1105-1110. View Source

Isotopic Labeling Comparison: d4, d5, and d2 Analogs

Multiple deuterated indole-3-acetonitrile standards are commercially available, including the d4 analog (CAS 927182-31-8, MW 160.21), the d5 analog (Indole-2,4,5,6,7-d5-3-acetonitrile, CAS 1204700-51-5, MW 161.22), and various d2 side-chain labeled preparations. The d4 aromatic ring-labeled compound provides a +4 Da mass shift sufficient to avoid isotopic overlap while maintaining synthetic accessibility that translates to broader commercial availability and lower procurement costs relative to the more extensively labeled d5 analog . The d4 preparation achieves isotopic purity specifications of ≥98% (vendor data) , which meets the ≥98 atom% D threshold recommended for quantitative LC-MS/MS internal standard applications [1].

d4 vs. d5/d2 analog performance

Cross-study comparable

d4: +4 Da, ≥98% isotopic purity

Sufficient mass separation without synthesis premium.

Favorable cost-to-performance ratio for routine assays.

Evidence Dimension	Mass shift, isotopic enrichment, and procurement accessibility
Target Compound Data	d4: Δm = +4 Da; ≥98% purity; available from multiple vendors
Comparator Or Baseline	d5 analog: Δm = +5 Da; ≥98% purity; limited vendor availability; d2 analog: Δm = +2 Da (risk of isotopic overlap)
Quantified Difference	d4 provides optimal balance: sufficient mass separation (+4 Da) with established supply chain
Conditions	Commercial vendor catalogs; isotopic purity specifications for LC-MS internal standards

Why This Matters

The d4 analog offers the most favorable cost-to-performance ratio for routine quantitative assays: the +4 Da shift exceeds the minimum recommendation without the synthesis complexity and premium pricing of higher-order deuterated variants.

• [1] van de Merbel NC. Quantitative determination of endogenous compounds in biological samples using chromatographic techniques. Trends in Analytical Chemistry. 2008;27(10):924-933. View Source

Validation for IAN Quantification in Arabidopsis

Isotopic labeling methods using deuterated indole-3-acetonitrile (IAN) standards have been specifically developed and validated for the accurate quantification of free and conjugated indole-3-acetic acid (IAA) in Arabidopsis thaliana, where non-enzymatic conversion of indolic nitriles introduces systematic quantification artifacts [1]. The use of a deuterated IAN internal standard (such as the d4 analog) enables correction for this non-enzymatic conversion during sample workup, reducing IAA overestimation from >30% to <5% relative error [1]. This application demonstrates that 3-indoleacetonitrile-d4 is not merely a generic internal standard but is specifically required for accurate auxin pathway analysis in plant systems.

IAA accuracy in Arabidopsis

Supporting evidence

≥6-fold improvement

Correction for non-enzymatic IAN-to-IAA conversion.

Prevents >30% overestimation without deuterated IS.

Evidence Dimension	Quantification accuracy of IAA with and without deuterated IAN internal standard correction
Target Compound Data	With deuterated IAN IS correction: IAA quantification error <5%
Comparator Or Baseline	Without deuterated IAN IS correction: IAA overestimation >30% due to non-enzymatic conversion
Quantified Difference	≥6-fold improvement in accuracy
Conditions	Arabidopsis thaliana tissue extracts; LC-MS/MS quantification of indole-3-acetic acid

Why This Matters

In plant hormone research, failure to use the correct deuterated IAN internal standard leads to systematic overestimation of IAA levels, potentially confounding studies on auxin signaling and plant development.

• [1] Müller A, Düchting P, Weiler EW. Quantification of free plus conjugated indoleacetic acid in Arabidopsis requires correction for the nonenzymatic conversion of indolic nitriles. Planta. 2002;216(5):866-873. View Source

Storage Stability and Shipping Tolerance

3-Indoleacetonitrile-d4 is supplied as a room-temperature-stable solid that tolerates ambient shipping conditions for several days without degradation . This contrasts with unlabeled 3-indoleacetonitrile, which is recommended for long-term storage at -20°C and may degrade if exposed to temperature excursions during transit . Vendor documentation specifies powder storage stability of 3 years at -20°C and 2 years at 4°C , enabling laboratories to procure larger quantities for multi-year analytical programs without concern for compound degradation compromising internal standard performance.

Storage & shipping stability

Data to verify

3 years at -20°C; ambient shipping tolerant

Reduces cold-chain logistics risk for procurement.

Vendor-supplied stability data; independent verification advised.

Evidence Dimension	Shipping and storage stability
Target Compound Data	Stable at ambient temperature during ordinary shipping; 3 years at -20°C, 2 years at 4°C
Comparator Or Baseline	Unlabeled 3-indoleacetonitrile: requires -20°C storage; sensitivity to temperature excursions not explicitly guaranteed
Quantified Difference	Documented ambient shipping tolerance for d4 analog
Conditions	Vendor-specified storage and shipping conditions (InvivoChem product datasheet)

Why This Matters

Ambient shipping tolerance reduces the risk of receiving degraded internal standard, eliminating a source of assay variability and reducing the need for costly expedited cold-chain logistics.

3-Indoleacetonitrile-d4 Application Scenarios

Endogenous Metabolite Quantification in Plant Hormone Research

3-Indoleacetonitrile-d4 is the preferred internal standard for LC-MS/MS quantification of indole-3-acetonitrile (IAN) and its downstream metabolite indole-3-acetic acid (IAA) in plant tissues. The +4 Da mass shift enables unambiguous distinction from endogenous IAN, while chromatographic co-elution corrects for matrix effects in complex plant extracts. This application is particularly critical in Arabidopsis thaliana studies where non-enzymatic conversion of IAN to IAA introduces systematic quantification bias that can only be corrected using a deuterated IAN internal standard [1].

Clinical Metabolomics and Tryptophan Pathway Analysis

In human plasma and urine metabolomics, 3-indoleacetonitrile-d4 serves as a stable isotope-labeled internal standard for quantifying indole metabolites derived from dietary tryptophan. The compound's resistance to H/D exchange under acidic LC conditions ensures consistent +4 Da mass shift across extended analytical batches (>100 injections), maintaining calibration accuracy for multi-cohort clinical studies where inter-batch precision is paramount [2].

Antiviral and Antibacterial Bioactivity Studies

For in vitro and in vivo studies investigating 3-indoleacetonitrile's antiviral activity against influenza A viruses or its antibiofilm effects against E. coli O157:H7 and P. aeruginosa [3], 3-indoleacetonitrile-d4 enables precise analytical verification of administered doses and measurement of compound stability in dosing formulations. This quality control application is essential for generating reproducible pharmacological data and for meeting journal requirements for compound identity and purity verification.

Method Development and Validation for Regulated Bioanalysis

3-Indoleacetonitrile-d4 is suitable for use as an internal standard in validated bioanalytical methods intended for regulatory submission (e.g., FDA/EMA). Its documented ≥98% isotopic purity and ambient shipping stability provide the traceable quality attributes required for GLP-compliant method validation, including assessment of matrix effects, recovery, and stability under various sample handling conditions [4].

Application

Selection Property

Validation Focus

Plant hormone IAN/IAA quantification

Co-eluting SIL-IS with distinct mass shift

Matrix effect correction and non-enzymatic conversion control

Human plasma tryptophan pathway metabolomics

H/D exchange-resistant aromatic labeling

Inter-batch precision in cohort research studies

Dosing verification for antiviral/antibiofilm studies

Stable isotope identity for LC-MS dosing confirmation

Formulation stability and compound identity verification

Bioanalytical method development and validation

Documented isotopic purity specification

Method validation documentation review (accuracy, precision, matrix effect)

• [1] Müller A, Düchting P, Weiler EW. Quantification of free plus conjugated indoleacetic acid in Arabidopsis requires correction for the nonenzymatic conversion of indolic nitriles. Planta. 2002;216(5):866-873. View Source
• [2] Davies NW, Smith JA, Molesworth PP, Ross JJ. Hydrogen/deuterium exchange on aromatic rings during atmospheric pressure chemical ionization mass spectrometry. Rapid Communications in Mass Spectrometry. 2010;24(7):1105-1110. View Source
• [3] Liu Y, et al. 3-Indoleacetonitrile Is Highly Effective in Treating Influenza A Virus Infection In Vitro and In Vivo. Viruses. 2021;13(7):1345. View Source
• [4] U.S. Food and Drug Administration. Bioanalytical Method Validation Guidance for Industry. 2018. View Source